Cas no 2228824-17-5 (2-methyl-4-(2-methylcyclopropyl)butan-2-amine)

• Product Name: 2-methyl-4-(2-methylcyclopropyl)butan-2-amine
• CAS No: 2228824-17-5
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 6202542
• PubChem ID: 153690172
• Update Time: 2025-07-14

2-methyl-4-(2-methylcyclopropyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(2-methylcyclopropyl)butan-2-amine
• EN300-1745724
• 2228824-17-5

• Inchi： 1S/C9H19N/c1-7-6-8(7)4-5-9(2,3)10/h7-8H,4-6,10H2,1-3H3
• InChI Key： GWODAUFAWAUHNH-UHFFFAOYSA-N
• SMILES： NC(C)(C)CCC1CC1C

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 2-methyl-4-(2-methylcyclopropyl)butan-2-amine

Professional Introduction to 2-methyl-4-(2-methylcyclopropyl)butan-2-amine (CAS No. 2228824-17-5)

2-methyl-4-(2-methylcyclopropyl)butan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number 2228824-17-5, exhibits a unique molecular structure that makes it a promising candidate for various biochemical applications. The presence of both methyl and cyclopropyl substituents in its molecular framework contributes to its distinct chemical properties, which are being thoroughly investigated for potential therapeutic benefits.

The compound's structure, characterized by a branched aliphatic chain with an amine functional group, positions it as a versatile intermediate in the synthesis of more complex molecules. In recent years, the interest in such intermediates has surged due to their role in developing novel drugs targeting a wide range of diseases. The amine group, in particular, is a critical feature that allows for further functionalization, enabling chemists to tailor the compound for specific biological activities.

Recent studies have highlighted the potential of derivatives of 2-methyl-4-(2-methylcyclopropyl)butan-2-amine in addressing neurological disorders. Researchers have observed that modifications to the cyclopropyl ring can influence the compound's interaction with certain enzymes and receptors, which are pivotal in neurodegenerative conditions. This insight has spurred further investigation into optimizing the compound's pharmacokinetic profile, aiming to enhance its bioavailability and reduce potential side effects.

The pharmaceutical industry has been particularly keen on exploring new avenues for treating chronic illnesses, and compounds like 2-methyl-4-(2-methylcyclopropyl)butan-2-amine offer a ray of hope. By leveraging advanced computational modeling and synthetic chemistry techniques, scientists are able to predict and design molecules that can interact more effectively with biological targets. This approach has led to the discovery of several lead compounds that are now undergoing preclinical testing.

In addition to its potential in neurological applications, 2-methyl-4-(2-methylcyclopropyl)butan-2-amine has shown promise in the field of immunomodulation. Preliminary research indicates that certain analogs of this compound can modulate immune responses by interacting with specific pathways involved in inflammation and immune regulation. Such findings are particularly exciting given the growing recognition of immune dysregulation as a contributing factor in various diseases.

The synthesis of 2-methyl-4-(2-methylcyclopropyl)butan-2-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced catalytic systems have been employed to improve yield and purity, ensuring that the final product meets the stringent standards required for pharmaceutical use. The development of efficient synthetic routes is crucial not only for cost-effective production but also for scalability, which is essential for large-scale clinical trials and commercialization.

As the field of medicinal chemistry continues to evolve, the role of intermediates like 2-methyl-4-(2-methylcyclopropyl)butan-2-amine becomes increasingly significant. Innovations in synthetic methodologies and an expanding understanding of biological mechanisms are driving the discovery of new therapeutic agents. The compound's unique structural features make it a valuable building block for designing molecules with tailored properties, ultimately leading to more effective treatments for human diseases.

The future prospects for 2-methyl-4-(2-methylcyclopropyl)butan-2-amine are bright, with ongoing research efforts aimed at unlocking its full potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. As more data becomes available on the compound's efficacy and safety profiles, it is expected to gain wider acceptance as a key player in drug development.